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Commission Decision 2002/657/EC is a European Union legislation that sets out performance criteria and

procedures for validating analytical methods used in testing for veterinary drug residues and other substances

in animal products [1] [2]. Its main purpose is to ensure the quality and comparability of analytical results

from official control laboratories.

Key requirements for confirmatory methods (like liquid chromatography-tandem mass spectrometry or LC-

MS/MS) as outlined in the decision and applied in the literature include [3] [1] [2]:

Selectivity/Specificity: The method must be able to distinguish the analyte from other substances.
Linearity: The relationship between analyte concentration and instrument response.

Accuracy (Trueness and Precision): The closeness of agreement between the test result and the
accepted reference value.

Decision Limit (CCα): The concentration at which a sample is declared non-compliant. For
substances without a permitted limit, it is the lowest concentration at which the method can confirm

the analyte's presence with a statistical certainty of 99% (for Group A substances) [2].
Detection Capability (CCβ): The smallest content of the substance that can be detected, identified,

and/or quantified in a sample.
Ruggedness: The reliability of an analysis under normal but variable laboratory conditions.

Examples of Validated Methods for Other Substances

The table below summarizes the performance data from studies that validated methods for other compounds

following the 2002/657/EC guidelines, which can serve as a reference for the type of data required for
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Carnidazole-d3.

Substance(s)
Analyzed

Matrix
Key Performance
Parameters

Experimental Protocol
Overview

Source

10 Anticoccidials
(e.g., Halofuginone,

Diclazuril) [3]

Whole
Egg

Method validated for
confirmation at 1 µg/kg

and 75 µg/kg; used
internal standards.

Extraction with acetonitrile,
evaporation, dissolution,

injection on a C8 column in
gradient mode, analysis by LC-

MS/MS.

[3]

| 10 Nitroimidazoles (including Carnidazole) [4] | Animal Plasma | CCα: 0.5 - 1.6 ng/mL CCβ: 0.8 - 2.6

ng/mL Accuracy: 101% - 108% Precision (CV%): 4.9% - 15.2% | Extraction with acetonitrile, salt

addition, liquid-liquid wash with hexane, evaporation, reconstitution in mobile phase, analysis by LC-

MS/MS. | [4] | | Aflatoxin M1 [5] | Milk | Validation for selectivity, precision, CCα, CCβ, and ruggedness. |

Clean-up using immunoaffinity columns, separation and quantification by HPLC with fluorescence

detection. | [5] |

The following diagram outlines the general workflow for validating an analytical method according to

2002/657/EC, based on the protocols from these studies.
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Method Validation Workflow

1. Sample Preparation
(e.g., solvent extraction, clean-up)

2. Instrumental Analysis
(e.g., LC-MS/MS, HPLC-FLD)

3. Method Validation
(Assess selectivity, CCα, CCβ, etc.)

4. Data Interpretation
(Compare results against decision limit)

Compliant Result

 Below CCα

Non-compliant Result

 Exceeds CCα

Click to download full resolution via product page

How to Proceed with Carnidazole-d3 Validation

Since a direct guide is unavailable, here is a suggested path to develop and validate a method for

Carnidazole-d3:

Consult the Official Document: First, obtain the full text of Commission Decision 2002/657/EC [1].

This is the authoritative source for all mandatory performance criteria and validation procedures.
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Develop the Method: Design a sample preparation and analysis protocol. LC-MS/MS is typically

used for confirmatory methods. You would need to select an appropriate internal standard (potentially
another stable isotope-labeled standard) and optimize parameters like chromatography and mass

spectrometry detection.
Perform the Validation: Conduct a laboratory study to test all parameters required by the decision,

including selectivity, precision, accuracy, linearity, decision limit (CCα), and detection
capability (CCβ). The study on nitroimidazoles that included carnidazole can serve as a useful

benchmark for expected performance [4].
Document Everything: Prepare a detailed validation report documenting the experimental protocols,

raw data, and calculated performance characteristics for Carnidazole-d3, ensuring everything meets
the standards set forth in 2002/657/EC.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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